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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ruthenium tetroxide (RuO₄) is a highly potent oxidizing agent that has carved a unique niche

in both inorganic and organic chemistry. Since the discovery of the element ruthenium in the

early 19th century, the journey to understanding and harnessing the power of its highest oxide

has been a gradual one, marked by key discoveries that have expanded its utility from a

chemical curiosity to a valuable synthetic tool. This technical guide provides an in-depth

exploration of the discovery and history of ruthenium tetroxide, its physical and chemical

properties, detailed experimental protocols for its synthesis, and its applications, with a

particular focus on its role in organic synthesis.

Discovery and History
The story of ruthenium tetroxide is intrinsically linked to the discovery of the element

ruthenium itself. The early 19th century saw a surge in the discovery of platinum group metals.

1807: Polish chemist Jędrzej Śniadecki reported the discovery of a new element he named

"vestium" from platinum ores, which is now believed to have been ruthenium. However, his

findings could not be reproduced by other scientists at the time.

1825-1828: Gottfried Osann, a German chemist working in Russia, also claimed the

discovery of three new metals from the residues of platinum ore, one of which he named
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"ruthenium" after "Ruthenia," the Latin name for Russia.[1][2] This claim was also initially met

with skepticism.[2]

1844: The definitive discovery and isolation of ruthenium is credited to Karl Karlovich Klaus,

a Russian chemist of German descent.[1] Klaus was able to prove that Osann's "ruthenium"

was indeed a new element and he retained the name.[2]

While Klaus extensively studied the chemistry of ruthenium and its compounds, the specific first

synthesis of ruthenium tetroxide is not as clearly documented in readily available historical

records. However, it is evident that the volatile and reactive nature of this oxide was recognized

in the 19th century. The analogous and more stable osmium tetroxide (OsO₄) was discovered

and characterized earlier, providing a precedent for the existence of such high-oxidation-state

oxides in the platinum group.

A significant milestone in the history of ruthenium tetroxide's application came in 1953, when

Carl Djerassi and Robert R. Engle published their work on its use as a powerful oxidizing agent

in organic chemistry.[3][4][5] This paper marked a turning point, showcasing the compound's

ability to effect challenging oxidations and paving the way for its broader adoption by the

synthetic chemistry community.

Physical and Chemical Properties
Ruthenium tetroxide is a yellow, volatile solid with a pungent, ozone-like odor.[6] It is a

powerful oxidizing agent, a property that stems from the high +8 oxidation state of the

ruthenium atom.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikisource.org/wiki/1911_Encyclop%C3%A6dia_Britannica/Chemistry
https://d-nb.info/128134673X/34
https://d-nb.info/128134673X/34
https://en.wikisource.org/wiki/1911_Encyclop%C3%A6dia_Britannica/Chemistry
https://d-nb.info/128134673X/34
https://www.benchchem.com/product/b1215213?utm_src=pdf-body
https://www.benchchem.com/product/b1215213?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ja01111a507
https://www.mdpi.com/1420-3049/19/5/6534
https://www.researchgate.net/publication/262560122_Ruthenium_Tetroxide_and_Perruthenate_Chemistry_Recent_Advances_and_Related_Transformations_Mediated_by_Other_Transition_Metal_Oxo-species
https://www.benchchem.com/product/b1215213?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ruthenium_tetroxide
https://periodic-table.com/ruthenium/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula RuO₄

Molar Mass 165.07 g/mol

Appearance Yellow crystalline solid

Melting Point 25.4 °C

Boiling Point ~130 °C

Density 3.29 g/cm³

Solubility in Water 20 g/L at 20 °C

Solubility in Organic Solvents Soluble in CCl₄, CHCl₃

Table 1: Physical Properties of Ruthenium Tetroxide.[6][8]

The molecule adopts a tetrahedral geometry, similar to methane and osmium tetroxide.[6] It is

highly reactive and can react explosively with many organic solvents, necessitating careful

handling and the use of inert solvents like carbon tetrachloride.[9]

Experimental Protocols
Historical Synthesis: Howe and Mercher (1925)
An early method for the preparation of ruthenium tetroxide involved the oxidation of a

ruthenium salt in an alkaline solution. While the full detailed protocol from the original 1925

paper by Howe and Mercher is not readily available in modern databases, the general

approach involved the use of a strong oxidizing agent like chlorine or a hypochlorite solution.

Modern Laboratory Synthesis: Oxidation of
Ruthenium(III) Chloride
A common and convenient laboratory-scale synthesis of ruthenium tetroxide involves the

oxidation of ruthenium(III) chloride hydrate (RuCl₃·xH₂O) with a strong oxidizing agent such as

sodium periodate (NaIO₄) or sodium hypochlorite (NaOCl).
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Materials:

Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

Sodium periodate (NaIO₄)

Carbon tetrachloride (CCl₄)

Acetonitrile (CH₃CN)

Water (H₂O)

Separatory funnel

Magnetic stirrer and stir bar

Round-bottom flask

Procedure:

In a round-bottom flask, dissolve ruthenium(III) chloride hydrate in a biphasic solvent system

of carbon tetrachloride, acetonitrile, and water (e.g., in a 2:2:3 ratio by volume).

With vigorous stirring, slowly add an aqueous solution of sodium periodate to the flask. The

periodate serves as the stoichiometric oxidant.

The reaction mixture will turn yellow as the volatile ruthenium tetroxide is formed and

partitions into the organic (carbon tetrachloride) layer.

Continue stirring at room temperature until the reaction is complete, which can be monitored

by the disappearance of the dark color of the ruthenium chloride solution.

Carefully transfer the reaction mixture to a separatory funnel and separate the yellow organic

layer containing the ruthenium tetroxide.

The solution of ruthenium tetroxide in carbon tetrachloride can be used directly for

subsequent reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1215213?utm_src=pdf-body
https://www.benchchem.com/product/b1215213?utm_src=pdf-body
https://www.benchchem.com/product/b1215213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Precautions: Ruthenium tetroxide is highly toxic and volatile. All manipulations should

be performed in a well-ventilated fume hood. Protective gloves, safety glasses, and a lab coat

are mandatory. Avoid contact with skin and inhalation of vapors.

Applications in Organic Synthesis
The primary utility of ruthenium tetroxide in a research setting lies in its prowess as a potent

and often selective oxidizing agent for a wide range of organic transformations. Its reactivity is

often compared to, and in many cases exceeds, that of osmium tetroxide.

Oxidation of Alcohols
Ruthenium tetroxide is a powerful oxidant for the conversion of primary alcohols to carboxylic

acids and secondary alcohols to ketones. The reactions are typically fast and efficient.

Oxidative Cleavage of Alkenes and Alkynes
One of the most significant applications of ruthenium tetroxide is the oxidative cleavage of

carbon-carbon double and triple bonds. This reaction provides a valuable alternative to

ozonolysis. The reaction with alkenes proceeds through a cyclic ruthenate ester intermediate,

which is then cleaved to yield aldehydes, ketones, or carboxylic acids, depending on the

reaction conditions and workup.

Dihydroxylation of Alkenes
Under carefully controlled conditions, ruthenium tetroxide can be used for the syn-

dihydroxylation of alkenes to form vicinal diols, analogous to the Sharpless asymmetric

dihydroxylation using osmium tetroxide.
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Caption: Key figures in the discovery of the element ruthenium.

Experimental Workflow for the Laboratory Synthesis of
Ruthenium Tetroxide

Preparation

Reaction

Extraction

RuCl₃·xH₂O

Vigorous Stirring
(Room Temperature)

CCl₄, CH₃CN, H₂O NaIO₄ (aq)

Separatory Funnel

RuO₄ in CCl₄

Click to download full resolution via product page

Caption: Workflow for the synthesis of ruthenium tetroxide.
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Caption: Pathway for alkene cleavage by ruthenium tetroxide.

Conclusion
Ruthenium tetroxide stands as a testament to the ongoing exploration of the periodic table

and the remarkable reactivity that can be unlocked from its elements. From its roots in the

contentious discovery of ruthenium to its establishment as a powerful tool for organic synthesis,

RuO₄ continues to be a subject of interest for researchers pushing the boundaries of chemical

reactivity. Its potent oxidizing power, when wielded with care and precision, offers elegant
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solutions to complex synthetic challenges, ensuring its continued relevance in the fields of

chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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